Cas no 1215205-94-9 (2-Bromo-6-chloro-4-nitroanisole)

• Product Name: 2-Bromo-6-chloro-4-nitroanisole
• CAS No: 1215205-94-9
• MF: C₇H₅BrClNO₃
• MW: 266.476500272751
• MDL: MFCD15143447
• CID: 856814
• PubChem ID: 53216217
• Update Time: 2025-10-23

2-Bromo-6-chloro-4-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-2-methoxy-5-nitrobenzene
• 2-Bromo-6-chloro-4-nitroanisole
• BS-20982
• DB-364868
• CS-0208495
• AKOS015834850
• Benzene, 1-bromo-3-chloro-2-methoxy-5-nitro-
• DTXSID40681473
• 1215205-94-9
• MFCD15143447

• MDL： MFCD15143447
• Inchi： 1S/C7H5BrClNO3/c1-13-7-5(8)2-4(10(11)12)3-6(7)9/h2-3H,1H3
• InChI Key： VKAIBJCWYIVBGA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.91400
• Monoisotopic Mass: 264.91413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.54250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Bromo-6-chloro-4-nitroanisole

Recent Advances in the Study of 2-Bromo-6-chloro-4-nitroanisole (CAS: 1215205-94-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-chloro-4-nitroanisole (CAS: 1215205-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of antimicrobial and anticancer drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and potential clinical applications.

One of the most notable advancements in the study of 2-Bromo-6-chloro-4-nitroanisole is its incorporation into the synthesis of heterocyclic compounds with potent biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor for the development of novel benzimidazole derivatives, which exhibited remarkable inhibitory effects against multidrug-resistant bacterial strains. The researchers employed a multi-step synthetic route, with 2-Bromo-6-chloro-4-nitroanisole serving as a critical building block, to achieve high yields and purity of the target molecules.

In addition to its antimicrobial potential, 2-Bromo-6-chloro-4-nitroanisole has also been investigated for its role in cancer therapeutics. A recent preprint on bioRxiv detailed the compound's utility in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The study utilized computational modeling and high-throughput screening to identify derivatives of 2-Bromo-6-chloro-4-nitroanisole that selectively inhibit key kinases involved in tumor proliferation. These findings underscore the compound's potential as a scaffold for the development of next-generation anticancer drugs.

Mechanistic studies have further elucidated the reactivity and stability of 2-Bromo-6-chloro-4-nitroanisole under various conditions. Research published in Organic & Biomolecular Chemistry in early 2024 explored the compound's behavior in nucleophilic aromatic substitution reactions, providing valuable insights into its synthetic versatility. The study highlighted the influence of solvent polarity and temperature on the reaction kinetics, offering a framework for optimizing its use in complex synthetic pathways.

From a pharmaceutical perspective, the safety and pharmacokinetic properties of 2-Bromo-6-chloro-4-nitroanisole-derived compounds have also been a focus of recent investigations. A collaborative study between academic and industry researchers evaluated the in vitro and in vivo toxicity profiles of several derivatives, identifying promising candidates with favorable therapeutic indices. These results, published in ACS Pharmacology & Translational Science, suggest that 2-Bromo-6-chloro-4-nitroanisole-based molecules could be viable candidates for further preclinical development.

In conclusion, the latest research on 2-Bromo-6-chloro-4-nitroanisole (CAS: 1215205-94-9) highlights its growing importance in chemical biology and drug discovery. Its applications span antimicrobial and anticancer drug development, with ongoing studies exploring its potential in other therapeutic areas. As synthetic methodologies and mechanistic understanding continue to advance, this compound is poised to play a pivotal role in the design of novel bioactive molecules. Future research should focus on optimizing its derivatives for clinical translation and expanding its utility in targeted therapies.